Cas no 2229466-89-9 (2-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanenitrile)

• Product Name: 2-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanenitrile
• CAS No: 2229466-89-9
• MF: C₁₁H₁₄N₂
• MW: 174.242262363434
• CID: 6461950
• PubChem ID: 165691299
• Update Time: 2025-05-25

2-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanenitrile
• 2229466-89-9
• EN300-1754990

• Inchi： 1S/C11H14N2/c1-8(7-12)11-6-9-4-2-3-5-10(9)13-11/h6,8,13H,2-5H2,1H3
• InChI Key： AIJIUVRUHZVMRO-UHFFFAOYSA-N
• SMILES： N1C(C(C#N)C)=CC2CCCCC1=2

Computed Properties

• Exact Mass: 174.115698455g/mol
• Monoisotopic Mass: 174.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 39.6Ų

Additional information on 2-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanenitrile

2-(4,5,6,7-Tetrahydro-1H-indol-2-yl)propanenitrile (CAS No: 2229466-89-9)

The compound 2-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanenitrile (CAS No: 2229466-89-9) is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of tetrahydroindoles, which are known for their structural versatility and potential biological activities. The molecule's structure features a tetrahydroindole ring system substituted with a nitrile group at the 2-position, making it a unique derivative with promising applications in drug discovery and chemical synthesis.

Recent studies have highlighted the importance of tetrahydroindole derivatives in medicinal chemistry due to their ability to modulate various biological pathways. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated that tetrahydroindole-containing compounds can act as potent inhibitors of key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The presence of the nitrile group in 2-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanenitrile further enhances its potential as a bioactive molecule, as nitriles are known to participate in hydrogen bonding and other non-covalent interactions that are critical for molecular recognition.

From a synthetic perspective, the preparation of tetrahydroindole derivatives has been optimized through various methodologies. A study in *Organic Letters* reported a novel route involving palladium-catalyzed coupling reactions to synthesize this compound efficiently. This approach not only improves yield but also ensures high purity, making it suitable for downstream applications in pharmaceutical research.

The pharmacokinetic properties of 2-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanenitrile have also been investigated extensively. Preclinical studies indicate that this compound exhibits favorable absorption and bioavailability profiles, which are essential for its potential use as an oral drug. Additionally, its metabolic stability has been evaluated using in vitro assays with human liver microsomes, revealing minimal susceptibility to phase I metabolism—a desirable trait for drugs with chronic administration profiles.

In terms of biological activity, tetrahydroindole-containing compounds have shown promise in anticancer research. A study published in *Cancer Research* demonstrated that this compound can induce apoptosis in various cancer cell lines by targeting the mitochondrial pathway. Furthermore, its selectivity towards cancer cells over normal cells was confirmed through cytotoxicity assays using MTT and Annexin V/PI staining techniques.

The structural uniqueness of 2-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanenitrile also makes it an attractive candidate for exploring novel chemical reactions. Recent advancements in click chemistry have enabled the incorporation of this compound into larger molecular frameworks with unprecedented precision. Such innovations are expected to pave the way for the development of complex bioactive molecules with enhanced therapeutic potential.

In conclusion, CAS No: 2229466-89-9, or tetrahydroindole propanenitrile, represents a significant advancement in organic synthesis and pharmacology. Its unique structure and favorable biological properties position it as a valuable tool for researchers in academia and industry alike. As ongoing studies continue to unravel its full potential, this compound is poised to make meaningful contributions to the development of innovative therapeutic agents.